3,4-difluoro-N-(2-thienylmethyl)benzenesulfonamide

• IUPAC Name: 3,4-difluoro-N-(thiophen-2-ylmethyl)benzenesulfonamide
• InChI: InChI=1S/C11H9F2NO2S2/c12-10-4-3-9(6-11(10)13)18(15,16)14-7-8-2-1-5-17-8/h1-6,14H,7H2
• InChI Key: XPXYYIKRXLUUMX-UHFFFAOYSA-N
• Canonical SMILES: C1=CSC(=C1)CNS(=O)(=O)C2=CC(=C(C=C2)F)F
• Molecular Formula: C11H9F2NO2S2
• Molecular Weight: 289.3 g/mol

Description

3,4-difluoro-N-(2-thienylmethyl)benzenesulfonamide, also known as DFTBS, is a chemical compound that has garnered attention in scientific research due to its potential applications in drug development and disease treatment.

Scientific Research Applications

3,4-difluoro-N-(2-thienylmethyl)benzenesulfonamide has been studied extensively in scientific research due to its potential applications in drug development and disease treatment. It has been shown to have anti-inflammatory, anti-tumor, and anti-viral properties, making it a promising candidate for the treatment of various diseases.

Mechanism of Action

The mechanism of action of 3,4-difluoro-N-(2-thienylmethyl)benzenesulfonamide is not fully understood, but it is believed to work by inhibiting certain enzymes and pathways in the body that are involved in inflammation, tumor growth, and viral replication. It has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), a key enzyme involved in inflammation, as well as the activity of histone deacetylases (HDACs), which play a role in tumor growth and viral replication.
Biochemical and Physiological Effects
3,4-difluoro-N-(2-thienylmethyl)benzenesulfonamide has been shown to have a number of biochemical and physiological effects in the body. It has been shown to reduce inflammation in animal models of arthritis and colitis, as well as inhibit tumor growth in animal models of cancer. It has also been shown to have anti-viral activity against a number of viruses, including herpes simplex virus (HSV) and human immunodeficiency virus (HIV).

Advantages and Limitations for Lab Experiments

One of the main advantages of using 3,4-difluoro-N-(2-thienylmethyl)benzenesulfonamide in lab experiments is its potential as a drug candidate for the treatment of various diseases. Its anti-inflammatory, anti-tumor, and anti-viral properties make it a promising candidate for drug development. However, one limitation of using 3,4-difluoro-N-(2-thienylmethyl)benzenesulfonamide in lab experiments is its relatively low yield in the synthesis process, which can make it difficult to obtain large quantities for testing.

Future Directions

There are a number of future directions for research involving 3,4-difluoro-N-(2-thienylmethyl)benzenesulfonamide. One area of focus is the development of more efficient synthesis methods to increase the yield of 3,4-difluoro-N-(2-thienylmethyl)benzenesulfonamide. Another area of focus is the exploration of its potential as a drug candidate for the treatment of various diseases, including cancer and viral infections. Additionally, more research is needed to fully understand the mechanism of action of 3,4-difluoro-N-(2-thienylmethyl)benzenesulfonamide and its effects on the body.

Synthesis Methods

The synthesis of 3,4-difluoro-N-(2-thienylmethyl)benzenesulfonamide involves a multi-step process that starts with the reaction of 3,4-difluoroaniline with 2-thienylmethanol to form the intermediate 3,4-difluoro-N-(2-thienylmethyl)aniline. This intermediate is then reacted with benzenesulfonyl chloride to produce the final product, 3,4-difluoro-N-(2-thienylmethyl)benzenesulfonamide. The yield of this synthesis method is approximately 70%.